Cas no 1361669-77-3 (3-Fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361669-77-3
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4967713
• Update Time: 2025-06-28

3-Fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-8-2-1-7(11(14)12(8)15)6-3-9(16)10(5-18)17-4-6/h1-4,18H,5H2
• InChI Key： YNIJGKUSBVTQHS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CN=C(CO)C(=C1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol

3-Fluoro-5-(2,3,4-Trichlorophenyl)Pyridine-2-Methanol: A Comprehensive Overview

3-Fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol, also known by its CAS number 1361669-77-3, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a fluoro group at position 3 and a trichlorophenyl group at position 5. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial applications.

The synthesis of 3-fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only enhance the yield but also minimize the environmental impact by reducing waste and energy consumption.

The chemical properties of this compound are heavily influenced by its functional groups. The pyridine ring contributes to its aromatic stability and electronic characteristics. The fluoro group at position 3 introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various reactions. Similarly, the trichlorophenyl group at position 5 adds rigidity to the structure and may play a role in modulating the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 3-fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol in pharmaceutical applications. Its unique structure makes it a promising candidate for drug design targeting specific biological pathways. For instance, researchers have investigated its ability to inhibit certain enzymes involved in metabolic disorders. Preclinical studies have shown encouraging results, suggesting that this compound could be developed into a therapeutic agent with high efficacy and minimal side effects.

In addition to its pharmaceutical potential, this compound has also found applications in agrochemicals. Its ability to interact with specific targets in pest control has been explored extensively. Recent research has demonstrated its effectiveness as a lead compound for developing new generations of pesticides with reduced environmental toxicity. The trichlorophenyl group contributes significantly to its pesticidal activity by enhancing stability and selectivity.

The environmental impact of 3-fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol has been another area of interest for researchers. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. These studies are crucial for ensuring that the compound can be safely used in agricultural and industrial settings without posing risks to ecosystems.

Looking ahead, ongoing research is focused on expanding the applications of this compound. Scientists are exploring its potential in materials science, particularly in the development of advanced materials for electronics and sensors. The unique electronic properties of the pyridine ring make it an attractive candidate for such applications.

In conclusion, 3-fluoro-5-(2,3,4-trichlorophenyl)pyridine-2-methanol is a versatile compound with a wide range of applications across different industries. Its chemical structure provides a foundation for innovative research and development efforts. As scientific understanding of this compound continues to grow, it holds promise for making significant contributions to fields such as medicine, agriculture, and materials science.